3-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)propanamide

Specification

• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol
• IUPAC Name: 3-(5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-(6-methoxypyridin-3-yl)propanamide
• Standard InChI: InChI=1S/C24H20N4O4/c1-32-21-11-10-15(14-25-21)26-20(29)12-13-27-22-16-6-2-3-7-17(16)24(31)28(22)19-9-5-4-8-18(19)23(27)30/h2-11,14,22H,12-13H2,1H3,(H,26,29)
• Standard InChI Key: CIAYJUIPLSQRBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CCN2C3C4=CC=CC=C4C(=O)N3C5=CC=CC=C5C2=O

Introduction

3-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)propanamide is a complex organic compound belonging to the quinazoline derivatives, specifically within the isoindoloquinazoline class. This compound features a unique structure characterized by an isoindole moiety fused with a quinazoline ring, along with a propanamide side chain and a methoxypyridinyl substituent. The presence of these functional groups contributes to its potential biological activity and chemical reactivity.

Synthesis

The synthesis of 3-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)propanamide typically involves multiple steps, employing various organic chemistry techniques. Common methods for synthesizing similar compounds include multi-step organic reactions that require careful optimization of reaction conditions to achieve desired yields and purity levels.

Biological Activities and Potential Applications

Isoindoloquinazoline derivatives, including this compound, are recognized for their diverse biological activities. These compounds have shown potential in medicinal chemistry, particularly in drug discovery, due to their ability to interact with specific molecular targets such as enzymes, receptors, and nucleic acids. The unique structural features of these compounds enable them to modulate the activity of these targets, leading to various biological effects. This property underlines their potential therapeutic applications in treating diseases such as cancer or infections.